3-Amino-3-ethylpiperidine-2,6-dione;hydrochloride

• IUPAC Name: 3-amino-3-ethylpiperidine-2,6-dione;hydrochloride
• InChI: InChI=1S/C7H12N2O2.ClH/c1-2-7(8)4-3-5(10)9-6(7)11;/h2-4,8H2,1H3,(H,9,10,11);1H
• InChI Key: OCKIXQKTALNIPA-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCC(=O)NC1=O)N.Cl
• Molecular Formula: C7H13ClN2O2
• Molecular Weight: 192.64 g/mol
• CAS RN: 1198787-34-6

Description

3-Amino-3-ethylpiperidine-2,6-dione hydrochloride, also known as AEDH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of piperidine and has a molecular formula of C7H12ClNO2.

Scientific Research Applications

• Selective Inhibition of Aromatase and Cholesterol Side-chain Cleavage : This compound has been studied for its potential in inhibiting aromatase and cholesterol side-chain cleavage enzymes. It was found that certain analogues of this compound can selectively inhibit these enzymes, which are targets in the action against hormone-dependent mammary tumors (Foster et al., 1985).

• Synthesis and Aromatase-Inhibitory Activity : Research has explored the synthesis of various analogues of this compound and their activity in inhibiting aromatase. This is significant in the context of treating metastatic breast carcinoma, as the inhibition of estrogen biosynthesis can impede tumor growth (Moniz & Hammond, 1997).

• Metabolism in Humans : Studies have also focused on the metabolism of this compound in humans. Understanding the metabolic pathways and identifying urinary metabolites is crucial for assessing the drug's efficacy and safety (Foster et al., 1984).

• Synthesis of Potential Anticancer Agents : There is ongoing research into the synthesis of novel derivatives of this compound for potential use as anticancer agents. This includes exploring its efficacy against specific cancer cells and leukemia (Temple et al., 1983).

• Organic Substrates in Chemical Synthesis : Beyond its applications in medicinal chemistry, this compound and its derivatives are also valuable as organic substrates in chemical synthesis. They serve as precursors for various natural products and analogues (Liebscher & Jin, 1999).

• Synthesis of Novel Derivatives for Drug Development : The synthesis of various derivatives of 3-Amino-3-ethylpiperidine-2,6-dione hydrochloride has been a subject of interest, particularly for the development of new drugs for endocrine therapy and other medicinal purposes (Hartmann et al., 1992).